1-Methyl-3-nitro-1-nitrosoguanidine
Overview
Description
1-Methyl-3-nitro-1-nitrosoguanidine (MNNG) is a potent mutagen and a precursor to diazomethane . It is used to induce gastric cancer in mice . It is formed as an intermediate during the production of hydroxyl radical during MNNG-induced gastric cancer in the xanthine oxidase system .
Synthesis Analysis
The synthesis of MNNG poses an analytical challenge due to its low lipophilicity . A sensitive method for the determination of nitroguanidine, 1-methyl-3-nitroguanidine, and MNNG by reduction to the respective amines and subsequent hydrophobization by derivatization with 4-nitrobenzaldehyde followed by LC-ESI-MS analysis has been described .Molecular Structure Analysis
The molecular structure of MNNG can be represented by the linear formula CH3N(NO)C(=NH)NHNO2 .Chemical Reactions Analysis
MNNG acts by adding alkyl groups to the O6 of guanine and O4 of thymine, which can lead to transition mutations between GC and AT . It reacts with bases to release highly toxic, irritating, and explosive gases . It also reacts slowly with acids to release nitrous acid .Physical And Chemical Properties Analysis
MNNG is a yellow powder with a melting point of 244°F . It decomposes above 212°F . It reacts violently with water and is slowly hydrolyzed .Scientific Research Applications
1-Methyl-3-nitro-1-nitrosoguanidine: A Comprehensive Analysis of Scientific Research Applications
Biochemical Research Tool: MNNG serves as a biochemical tool in cancer research. It has been observed to cause a decline in cancer cells in experimental settings, providing insights into the mechanisms of cancer progression and potential therapeutic targets .
Organic Chemistry: In the field of organic chemistry, MNNG is utilized as a source of diazomethane. This application is crucial for the preparation and reactions involving diazomethane, which is a versatile reagent used in various chemical syntheses .
Mutagenesis Studies: As a very potent mutagen, MNNG is applied in studies that investigate the mutation process. It helps in understanding how genetic variations occur and can be used to induce mutations in laboratory settings for research purposes .
Carcinogenesis Model: MNNG is employed as an environmental mutagen and carcinogen to induce gastric cancer in mice models. This application is significant for studying the development and progression of cancer, as well as testing potential cancer treatments .
Analytical Chemistry: A sensitive method for the determination of nitroguanidine compounds, including MNNG, involves reduction to the respective amines followed by derivatization and LC-ESI-MS analysis. This analytical application is important for detecting and quantifying MNNG in various samples .
Traditional Medicine Research: In traditional medicine research, MNNG is used to simulate improper nitrate intake and study its effects on gastric mucosal atrophy, which is a key stage in the progression of gastric cancer (GC). This helps in evaluating the efficacy of traditional medicinal formulations like Zuojin Pill in relieving conditions induced by MNNG .
Mechanism of Action
Target of Action
The primary targets of 1-Methyl-3-nitro-1-nitrosoguanidine are the O6 of guanine and O4 of thymine in the DNA . These nucleobases play a crucial role in the structure of DNA and its function in genetic processes.
Mode of Action
1-Methyl-3-nitro-1-nitrosoguanidine acts by adding alkyl groups to the O6 of guanine and O4 of thymine . This alkylation can lead to transition mutations between GC and AT .
Biochemical Pathways
The alkylation of guanine and thymine by 1-Methyl-3-nitro-1-nitrosoguanidine can lead to transition mutations, which can affect various biochemical pathways. These mutations can disrupt normal cellular processes and lead to uncontrolled cell growth or cancer .
Result of Action
The result of the action of 1-Methyl-3-nitro-1-nitrosoguanidine is the induction of mutations in the DNA. This can lead to various cellular effects, including uncontrolled cell growth or cancer . It has been used experimentally to induce gastric cancer in mice .
Action Environment
The action of 1-Methyl-3-nitro-1-nitrosoguanidine can be influenced by various environmental factors. For instance, it is sensitive to heat and will detonate under high impact . It reacts violently with water and is slowly hydrolysed . It is also incompatible with acids, bases, oxidizing agents, and reducing agents, and reacts with bases to release highly toxic, irritating, and explosive gases .
Safety and Hazards
properties
IUPAC Name |
1-methyl-3-nitro-1-nitrosoguanidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5N5O3/c1-6(5-8)2(3)4-7(9)10/h1H3,(H2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZUNGTLZRAYYDE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=N)N[N+](=O)[O-])N=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5N5O3 | |
Record name | N-METHYL-N'-NITRO-N-NITROSOGUANIDINE | |
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DSSTOX Substance ID |
DTXSID2020846 | |
Record name | Methylnitronitrosoguanidine | |
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Molecular Weight |
147.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
N-methyl-n'-nitro-n-nitrosoguanidine appears as a yellow powder. Melting point 244 °F. Decomposes above 212 °F. A suspected carcinogen. Extremely hazardous as a mutagen. Avoid skin contact and inhalation of of vapors. Usually stored frozen (below 32 °F) in polyethylene bottles that are tightly closed and contained in a metal can. May decomposed during prolonged storage and develop sufficient pressure in a closed container to explode. Keep away from heat, sparks, and open flame., Yellow solid; [Merck Index] Pale yellow to pink solid; Light sensitive, changes color to orange and green; [HSDB] Yellow crystals; [Aldrich MSDS] | |
Record name | N-METHYL-N'-NITRO-N-NITROSOGUANIDINE | |
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Record name | N-Methyl-N'-nitro-N-nitrosoguanidine | |
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Boiling Point |
BP: 89-97 °C at 225 °C | |
Record name | N-methyl-N'-nitro-N-nitrosoguanidine | |
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Solubility |
Reacts with water violently (NTP, 1992), Slightly soluble in water (less than 0.5%), Soluble in polar organic solvents (often accompanied by decomposition), Soluble in DMSO | |
Record name | N-METHYL-N'-NITRO-N-NITROSOGUANIDINE | |
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Record name | N-methyl-N'-nitro-N-nitrosoguanidine | |
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Vapor Pressure |
0.00012 [mmHg] | |
Record name | N-Methyl-N'-nitro-N-nitrosoguanidine | |
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Mechanism of Action |
In vitro and in vivo, MNNG causes methylation of nucleic acids, forming mainly 7-methylguanine with smaller amounts of 3-methyladenine, 1-methyladenine, 3-methylcytosine and (6)o-methylguanine. ... MNNG can modify proteins by transferring its nitroguanidine residue, eg, by converting lysine into nitrohomoarginine. Cytochrome C thus modified no longer acts as an electron acceptor. Histones from ascites tumor cells contained nitrohomoarginine after MNNG treatment. | |
Record name | N-methyl-N'-nitro-N-nitrosoguanidine | |
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Product Name |
1-Methyl-3-nitro-1-nitrosoguanidine | |
Color/Form |
Crystals from methanol, Pale yellow to pink crystals, Yellow crystals from methanol. | |
CAS RN |
70-25-7 | |
Record name | N-METHYL-N'-NITRO-N-NITROSOGUANIDINE | |
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Record name | N-Methyl-N′-nitro-N-nitrosoguanidine | |
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Record name | N-Methyl-N'-nitro-N-nitrosoguanidine | |
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Record name | N-METHYL-N'-NITRO-N-NITROSOGUANIDINE | |
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Melting Point |
244 °F (decomposes) (NTP, 1992), 118 °C (decomposes), MP: 118-123.5 °C (with desomposition) | |
Record name | N-METHYL-N'-NITRO-N-NITROSOGUANIDINE | |
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Retrosynthesis Analysis
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